1-ethynyl-N-methylcyclopentan-1-amine hydrochloride
Overview
Description
1-ethynyl-N-methylcyclopentan-1-amine hydrochloride (EMCH) is a synthetic compound that has been used in a variety of scientific research applications. EMCH is a derivative of the cyclopentanone family of compounds and has been used in both organic and inorganic chemistry. EMCH has been used in the synthesis of a variety of compounds, including polymers, pharmaceuticals, and other materials. EMCH has also been used in the study of biological systems, including biochemical and physiological effects. In
Scientific Research Applications
1-ethynyl-N-methylcyclopentan-1-amine hydrochloride has been used in a variety of scientific research applications. One application is in the synthesis of polymers. 1-ethynyl-N-methylcyclopentan-1-amine hydrochloride has been used as a reagent in the synthesis of polymers with a variety of properties, including biodegradability and biocompatibility. 1-ethynyl-N-methylcyclopentan-1-amine hydrochloride has also been used in the synthesis of pharmaceuticals, including antifungal agents and antiparasitic agents. 1-ethynyl-N-methylcyclopentan-1-amine hydrochloride has also been used in the study of biological systems, including biochemical and physiological effects. 1-ethynyl-N-methylcyclopentan-1-amine hydrochloride has been used to study the effects of drugs on the central nervous system, as well as the effects of drugs on the cardiovascular system.
Mechanism of Action
The mechanism of action of 1-ethynyl-N-methylcyclopentan-1-amine hydrochloride is not fully understood, but it is believed to be related to its ability to interact with a variety of biological molecules, including proteins and enzymes. 1-ethynyl-N-methylcyclopentan-1-amine hydrochloride is believed to interact with proteins and enzymes through hydrogen bonding and hydrophobic interactions. 1-ethynyl-N-methylcyclopentan-1-amine hydrochloride is also believed to interact with receptors, such as G-protein coupled receptors, and to modulate the activity of these receptors.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-ethynyl-N-methylcyclopentan-1-amine hydrochloride have been studied in a variety of biological systems. 1-ethynyl-N-methylcyclopentan-1-amine hydrochloride has been shown to modulate the activity of a variety of proteins and enzymes, including enzymes involved in the metabolism of drugs and toxins. 1-ethynyl-N-methylcyclopentan-1-amine hydrochloride has also been shown to have effects on the central nervous system, including the modulation of neurotransmitter release and the modulation of synaptic plasticity. 1-ethynyl-N-methylcyclopentan-1-amine hydrochloride has also been shown to have effects on the cardiovascular system, including the modulation of cardiac contractility and the modulation of vascular tone.
Advantages and Limitations for Lab Experiments
The use of 1-ethynyl-N-methylcyclopentan-1-amine hydrochloride in laboratory experiments offers a number of advantages. 1-ethynyl-N-methylcyclopentan-1-amine hydrochloride is relatively inexpensive and easy to synthesize, and it is stable in a variety of conditions. 1-ethynyl-N-methylcyclopentan-1-amine hydrochloride is also water-soluble, which makes it easy to use in aqueous solutions. Additionally, 1-ethynyl-N-methylcyclopentan-1-amine hydrochloride is relatively non-toxic and has low bioaccumulation potential.
However, there are some limitations to the use of 1-ethynyl-N-methylcyclopentan-1-amine hydrochloride in laboratory experiments. 1-ethynyl-N-methylcyclopentan-1-amine hydrochloride is not very soluble in organic solvents, which can limit its use in some experiments. Additionally, 1-ethynyl-N-methylcyclopentan-1-amine hydrochloride has a relatively low affinity for some proteins and enzymes, which can limit its effectiveness in some experiments.
Future Directions
The future of 1-ethynyl-N-methylcyclopentan-1-amine hydrochloride in scientific research is promising. 1-ethynyl-N-methylcyclopentan-1-amine hydrochloride has been used in a variety of research applications, and its potential applications are growing. In the future, 1-ethynyl-N-methylcyclopentan-1-amine hydrochloride could be used to study the effects of drugs on the central nervous system, as well as the effects of drugs on the cardiovascular system. Additionally, 1-ethynyl-N-methylcyclopentan-1-amine hydrochloride could be used to study the effects of environmental toxins on the biochemical and physiological processes of organisms. 1-ethynyl-N-methylcyclopentan-1-amine hydrochloride could also be used to study the effects of various compounds on the structure and function of proteins and enzymes. Finally, 1-ethynyl-N-methylcyclopentan-1-amine hydrochloride could be used to study the effects of various compounds on the development and function of cells and tissues.
Synthesis Methods
The synthesis of 1-ethynyl-N-methylcyclopentan-1-amine hydrochloride is relatively simple and can be accomplished using a variety of methods. The most common method is by a reaction between ethylmagnesium bromide and N-methylcyclopentan-1-amine. The reaction proceeds via a nucleophilic addition of the ethylmagnesium bromide to the amine, followed by a hydrolysis of the resulting tertiary amine to give 1-ethynyl-N-methylcyclopentan-1-amine hydrochloride. Another method of synthesis involves the reaction of ethyl bromide and N-methylcyclopentan-1-amine in the presence of a base, such as sodium hydroxide. This reaction proceeds via a nucleophilic substitution of the ethyl bromide for the amine, followed by a hydrolysis of the resulting tertiary amine to give 1-ethynyl-N-methylcyclopentan-1-amine hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-ethynyl-N-methylcyclopentan-1-amine hydrochloride involves the addition of an ethynyl group to N-methylcyclopentan-1-amine followed by the formation of the hydrochloride salt.", "Starting Materials": [ "N-methylcyclopentan-1-amine", "Acetylene", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Ice" ], "Reaction": [ "Step 1: Dissolve N-methylcyclopentan-1-amine in diethyl ether and cool the solution with ice.", "Step 2: Slowly add acetylene to the solution while stirring and maintain the temperature at 0-5°C.", "Step 3: Add sodium hydroxide to the reaction mixture to neutralize the excess acetylene.", "Step 4: Extract the product with hydrochloric acid to form the hydrochloride salt.", "Step 5: Recrystallize the product from diethyl ether to obtain pure 1-ethynyl-N-methylcyclopentan-1-amine hydrochloride." ] } | |
CAS RN |
2763755-41-3 |
Product Name |
1-ethynyl-N-methylcyclopentan-1-amine hydrochloride |
Molecular Formula |
C8H14ClN |
Molecular Weight |
159.7 |
Purity |
95 |
Origin of Product |
United States |
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